Cas no 536725-67-4 (3-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl-1-3-(trifluoromethyl)phenylthiourea)

3-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl-1-3-(trifluoromethyl)phenylthiourea structure

536725-67-4 structure

Product Name:3-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl-1-3-(trifluoromethyl)phenylthiourea

CAS No:536725-67-4

MF:C₁₉H₁₃ClF₃N₃O₂S

MW:439.8386323452

CID:6589527

PubChem ID:1320577

Update Time:2025-07-27

3-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl-1-3-(trifluoromethyl)phenylthiourea Chemical and Physical Properties

Names and Identifiers

- 3-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl-1-3-(trifluoromethyl)phenylthiourea
- 4-Isoxazolecarboxamide, 3-(2-chlorophenyl)-5-methyl-N-[thioxo[[3-(trifluoromethyl)phenyl]amino]methyl]-
- Z247611708
- 3-(2-chlorophenyl)-5-methyl-N-[[3-(trifluoromethyl)phenyl]carbamothioyl]-1,2-oxazole-4-carboxamide
- F1201-0258
- 536725-67-4
- 3-(2-chlorophenyl)-5-methyl-N-((3-(trifluoromethyl)phenyl)carbamothioyl)isoxazole-4-carboxamide
- 3-[3-(2-CHLOROPHENYL)-5-METHYL-1,2-OXAZOLE-4-CARBONYL]-1-[3-(TRIFLUOROMETHYL)PHENYL]THIOUREA
- AKOS001399770
- Inchi： 1S/C19H13ClF3N3O2S/c1-10-15(16(26-28-10)13-7-2-3-8-14(13)20)17(27)25-18(29)24-12-6-4-5-11(9-12)19(21,22)23/h2-9H,1H3,(H2,24,25,27,29)
- InChI Key： YOVKGAVZBFYWRM-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(NC(=S)NC2=CC=CC(C(F)(F)F)=C2)=O)C(C2=CC=CC=C2Cl)=N1

Computed Properties

Exact Mass: 439.0369100g/mol
Monoisotopic Mass: 439.0369100g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 29
Rotatable Bond Count: 3
Complexity: 610
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 99.2Å²

Experimental Properties

Density: 1.458±0.06 g/cm3(Predicted)
pka: 6.75±0.70(Predicted)

3-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl-1-3-(trifluoromethyl)phenylthiourea Pricemore >>

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